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Compound of Interest

Compound Name: 3-Chloro-4-hydroxybenzoic acid

Cat. No.: B146295

Essential Safety and Handling Guide for 3-
Chloro-4-hydroxybenzoic Acid

This guide provides immediate, essential safety and logistical information for handling 3-
Chloro-4-hydroxybenzoic acid in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Classification

3-Chloro-4-hydroxybenzoic acid is classified as a hazardous substance. The primary routes
of exposure are inhalation, skin contact, and eye contact. The compound is a known irritant.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".

Quantitative Data Summary
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The following table summarizes the key quantitative data for 3-Chloro-4-hydroxybenzoic

acid.

Property Value Source(s)
Molecular Formula C7H5CIO3 [1]
Molecular Weight 172.56 g/mol [1]
Physical State Powder / Solid [2]
Appearance Light cream [2]

Melting Point 168 - 172 °C (334.4 - 341.6 °F)  [2]

GHS Hazard Codes H315, H319, H335

Hazard Classifications Skin Irrit. 2, Eye Irrit. 2, STOT o

SE 3

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following personal protective equipment guidelines is mandatory to
ensure personal safety when handling 3-Chloro-4-hydroxybenzoic acid.

1. Engineering Controls:
o Work in a well-ventilated area.[3]

o Use a chemical fume hood or other local exhaust ventilation to minimize dust and vapor
exposure.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

2. Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's
29 CFR 1910.133 or European Standard EN166.[2][3]
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¢ Skin Protection:

o Wear appropriate protective gloves to prevent skin contact.[2][3] Inspect gloves prior to
use.

o Wear a lab coat or other protective clothing to prevent skin exposure.[2][3]

» Respiratory Protection:
o For nuisance levels of dust, a dust mask (type N95 or equivalent) is recommended.
o If significant dust is generated, use a NIOSH/MSHA-approved respirator.[2]

Operational Handling Plan

Preparation:

Read and understand the Safety Data Sheet (SDS) for 3-Chloro-4-hydroxybenzoic acid
before beginning work.

Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Confirm the functionality of safety equipment such as fume hoods, eyewash stations, and
safety showers.

Handling:

Avoid the formation of dust and aerosols.[4]

Weigh and transfer the chemical in a fume hood.

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe in dust or vapors.[2]

Wash hands thoroughly after handling the chemical.[2]
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In Case of Exposure:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[2][5] Seek immediate medical attention.[2][5]

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing and shoes.[2][5] Get medical attention if irritation
develops or persists.[2]

 Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration.[2][5] Seek immediate medical attention.[2][5]

 Ingestion: Do not induce vomiting. Drink plenty of water.[2][5] Never give anything by mouth
to an unconscious person.[2][5] Call a physician immediately.[5]

Disposal Plan
Waste Collection:

o Collect all waste material, including any contaminated PPE, in a suitable, labeled, and tightly
sealed container for disposal.

Disposal Procedure:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.

o Waste should be handled by a licensed professional waste disposal service.

» Do not allow the chemical to enter drains or waterways.[6]

PPE Workflow Diagram
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Caption: PPE workflow for handling 3-Chloro-4-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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